Cas no 188905-44-4 (3,4-Pyrrolidinediol,2-(hydroxymethyl)-1-(2,2,2-trifluoroethyl)-)

• Product Name: 3,4-Pyrrolidinediol,2-(hydroxymethyl)-1-(2,2,2-trifluoroethyl)-
• CAS No: 188905-44-4
• MF: C₇H₁₂F₃NO₃
• MW: 215.170292854309
• CID: 115452
• PubChem ID: 9815780
• Update Time: 2025-04-18

3,4-Pyrrolidinediol,2-(hydroxymethyl)-1-(2,2,2-trifluoroethyl)- Chemical and Physical Properties

Names and Identifiers

• 3,4-Pyrrolidinediol,2-(hydroxymethyl)-1-(2,2,2-trifluoroethyl)-
• 3,4-Pyrrolidinediol, 2-(hydroxymethyl)-1-(2,2,2-trifluoroethyl)- (9CI)
• ITBZTMURQMEUAL-UHFFFAOYSA-N
• 188905-44-4
• SCHEMBL6134601
• 2-(hydroxymethyl)-1-(2,2,2-trifluoroethyl)pyrrolidine-3,4-diol

• Inchi： 1S/C7H12F3NO3/c8-7(9,10)3-11-1-5(13)6(14)4(11)2-12/h4-6,12-14H,1-3H2
• InChI Key： ITBZTMURQMEUAL-UHFFFAOYSA-N
• SMILES： FC(CN1CC(C(C1CO)O)O)(F)F

Computed Properties

• Exact Mass: 215.07696
• Monoisotopic Mass: 215.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 63.9Ų

Experimental Properties

• PSA: 63.93